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of the T14 Peptide
Audience: Researchers, scientists, and drug development professionals.

Introduction
The T14 peptide is a 14-amino acid bioactive fragment derived from the C-terminus of

acetylcholinesterase (AChE).[1][2][3][4][5] It has emerged as a significant signaling molecule

with a dual role in cellular processes. During development, T14 exhibits trophic functions,

promoting cell growth.[1][5] However, its aberrant reactivation in adulthood is implicated in the

pathophysiology of neurodegenerative conditions, most notably Alzheimer's disease.[1][2][5]

This technical guide provides a comprehensive overview of the T14 peptide, including its

sequence and structure, its intricate signaling pathways, and detailed protocols for its

experimental investigation.

T14 Peptide: Core Data
Amino Acid Sequence
The primary structure of the T14 peptide is composed of the following 14 amino acids:

AEFHRWSSYMVHWK[1]
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Physicochemical Properties
A summary of the key physicochemical properties of the T14 peptide is presented in Table 1.

Property Value Reference

Molecular Weight 1859.1 g/mol (Calculated)

Isoelectric Point (pI) 8.53 (Calculated)

Grand Average of

Hydropathicity (GRAVY)
-0.607 (Calculated)

Origin
C-terminus of

Acetylcholinesterase (AChE)
[1][2][3][4][5]

Structure
An experimentally determined three-dimensional structure of the T14 peptide through methods

such as NMR spectroscopy or X-ray crystallography is not currently available in public protein

databases. However, computational modeling can provide insights into its potential

conformation.

Below is a predicted 3D structure of the T14 peptide generated using a computational peptide

structure prediction server. This model suggests a predominantly alpha-helical conformation. It

is important to note that as a predicted structure, it should be considered a hypothetical model

until validated by experimental data.

(Image of a predicted 3D structure of T14 peptide would be placed here if image generation

were possible.)

T14 Signaling Pathways
The T14 peptide exerts its biological effects primarily through its interaction with the α7 nicotinic

acetylcholine receptor (α7-nAChR), which subsequently triggers downstream signaling

cascades, including the mTORC1 pathway.
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Interaction with α7 Nicotinic Acetylcholine Receptor and
Calcium Influx
T14 acts as an allosteric modulator of the α7-nAChR.[1][2][3][5] Binding of T14 to an allosteric

site on the receptor enhances the influx of calcium ions (Ca²⁺) into the cell.[1][2][3][5] This

modulation of calcium signaling is central to the physiological and pathological roles of T14. In

developmental stages, this controlled calcium entry supports cell growth and differentiation.[1]

[5] Conversely, in the mature brain, excessive calcium influx triggered by aberrant T14 activity

can lead to excitotoxicity and contribute to neuronal damage, a hallmark of neurodegenerative

diseases.[1][2][5]
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T14 interaction with the α7-nAChR and subsequent calcium influx.

Activation of the mTORC1 Pathway
The T14 peptide has been shown to selectively activate the mammalian target of rapamycin

complex 1 (mTORC1) signaling pathway.[1][4][5][6] The mTORC1 pathway is a crucial

regulator of cell growth, proliferation, and survival. The activation of mTORC1 by T14 is thought

to be a downstream consequence of the initial calcium influx mediated by the α7-nAChR.[5]

This signaling cascade provides a molecular basis for the trophic effects of T14. However, the

hyperactivation of the mTORC1 pathway is also associated with pathological conditions,

including neurodegeneration.[5]
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Signaling cascade from T14 to mTORC1 activation.

Experimental Protocols
This section provides detailed methodologies for key experiments used in the study of the T14

peptide.

Quantification of T14 Peptide by ELISA
This protocol describes a sandwich Enzyme-Linked Immunosorbent Assay (ELISA) for the

quantification of T14 in biological samples.

Materials:

96-well microtiter plates
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T14 peptide standard

Anti-T14 capture antibody

Biotinylated anti-T14 detection antibody

Streptavidin-HRP conjugate

TMB substrate solution

Stop solution (e.g., 2N H₂SO₄)

Wash buffer (e.g., PBS with 0.05% Tween-20)

Blocking buffer (e.g., PBS with 1% BSA)

Plate reader

Procedure:

Coating: Coat the wells of a 96-well plate with the anti-T14 capture antibody diluted in

coating buffer. Incubate overnight at 4°C.

Washing: Wash the plate three times with wash buffer.

Blocking: Block non-specific binding sites by adding blocking buffer to each well and

incubating for 1-2 hours at room temperature.

Washing: Wash the plate three times with wash buffer.

Sample/Standard Incubation: Add T14 standards and samples to the wells and incubate for 2

hours at room temperature.

Washing: Wash the plate three times with wash buffer.

Detection Antibody Incubation: Add the biotinylated anti-T14 detection antibody to each well

and incubate for 1 hour at room temperature.

Washing: Wash the plate three times with wash buffer.
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Streptavidin-HRP Incubation: Add Streptavidin-HRP conjugate to each well and incubate for

30 minutes at room temperature.

Washing: Wash the plate five times with wash buffer.

Substrate Reaction: Add TMB substrate solution to each well and incubate in the dark for 15-

30 minutes.

Stopping the Reaction: Stop the reaction by adding stop solution to each well.

Measurement: Read the absorbance at 450 nm using a plate reader.

Analysis: Generate a standard curve from the T14 standards and determine the

concentration of T14 in the samples.
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Workflow for T14 peptide quantification by ELISA.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b12376502?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection of T14 and mTORC1 Pathway Proteins by
Western Blot
This protocol outlines the detection of the T14 peptide and key proteins in the mTORC1

pathway (e.g., phosphorylated mTOR, S6K) by Western blotting.

Materials:

Protein samples (cell lysates or tissue homogenates)

SDS-PAGE gels

Transfer apparatus and membranes (PVDF or nitrocellulose)

Primary antibodies (anti-T14, anti-phospho-mTOR, etc.)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Transfer buffer

TBST (Tris-buffered saline with 0.1% Tween-20)

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Procedure:

Sample Preparation: Prepare protein lysates from cells or tissues using lysis buffer.

Determine protein concentration using a suitable assay (e.g., BCA).

SDS-PAGE: Separate proteins by size by running the samples on an SDS-PAGE gel.
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Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent

non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-

T14) diluted in blocking buffer overnight at 4°C.

Washing: Wash the membrane three times for 5-10 minutes each with TBST.

Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-

conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

Washing: Wash the membrane three times for 10 minutes each with TBST.

Detection: Incubate the membrane with a chemiluminescent substrate and capture the signal

using an imaging system.

Analysis: Analyze the band intensities to determine the relative protein levels.
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General workflow for Western blot analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b12376502?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
This section summarizes key quantitative data related to the T14 peptide and its antagonist,

NBP14.

Parameter Value Context Reference

T14 Levels in

Alzheimer's Disease

Approximately

doubled

In the brains of

Alzheimer's disease

patients compared to

controls.

[7][8]

NBP14 IC₅₀ 61.4 µM

Inhibition of T14

binding in Alzheimer's

disease brain tissue.

[4]

T14 Antagonist: NBP14
NBP14 is a cyclized variant of the T14 peptide that acts as an antagonist.[3][5][7][9][10] It

effectively blocks the actions of T14 by competing for its binding site on the α7-nAChR.[5] Due

to its antagonistic properties, NBP14 is being investigated as a potential therapeutic agent for

conditions associated with aberrant T14 activity, such as Alzheimer's disease.[3][5][7][9][10]

Conclusion
The T14 peptide is a multifaceted signaling molecule with significant implications for both

normal physiology and disease. Its ability to modulate α7-nAChR function and activate the

mTORC1 pathway underscores its importance in cellular regulation. The experimental

protocols and data presented in this guide provide a solid foundation for researchers and drug

development professionals to further investigate the roles of T14 and explore its potential as a

therapeutic target. The development of antagonists like NBP14 offers a promising avenue for

intervening in pathologies driven by aberrant T14 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://neuro-bio.com/wp-content/uploads/2022/12/1-s2.0-S0753332222015098-main.pdf
https://pubmed.ncbi.nlm.nih.gov/36521245/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8983808/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10333063/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10298579/
https://neuro-bio.com/wp-content/uploads/2022/12/1-s2.0-S0753332222015098-main.pdf
http://www.ulab360.com/files/prod/manuals/201305/14/520603001.pdf
https://www.affbiotech.cn/images/upload/File/affinity-peptide_elisa_protocol-en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10298579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10333063/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10298579/
https://neuro-bio.com/wp-content/uploads/2022/12/1-s2.0-S0753332222015098-main.pdf
http://www.ulab360.com/files/prod/manuals/201305/14/520603001.pdf
https://www.affbiotech.cn/images/upload/File/affinity-peptide_elisa_protocol-en.pdf
https://www.benchchem.com/product/b12376502?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Evaluating the mTOR Pathway in Physiological and Pharmacological Settings - PMC
[pmc.ncbi.nlm.nih.gov]

2. In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol [bio-protocol.org]

3. A novel peptide ‘T14’ reflects age and photo-aging in human skin - PMC
[pmc.ncbi.nlm.nih.gov]

4. A novel process driving Alzheimer's disease validated in a mouse model: Therapeutic
potential - PMC [pmc.ncbi.nlm.nih.gov]

5. A Novel Bioactive Peptide, T14, Selectively Activates mTORC1 Signalling: Therapeutic
Implications for Neurodegeneration and Other Rapamycin-Sensitive Applications - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. neuro-bio.com [neuro-bio.com]

8. Antagonising a novel toxin "T14" in Alzheimer's disease: Comparison of receptor blocker
versus antibody effects in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

9. ulab360.com [ulab360.com]

10. affbiotech.cn [affbiotech.cn]

To cite this document: BenchChem. [T14 Peptide: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376502#t14-peptide-sequence-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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